Cas no 1235615-00-5 (N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1235615-00-5
• MF: C₂₁H₂₂N₂O₂S₂
• MW: 398.541582584381
• CID: 6042470
• PubChem ID: 49715622
• Update Time: 2025-06-25

N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 1235615-00-5
• AKOS024522412
• F5854-1058
• N-[(pyridin-2-yl)methyl]-N-[(thiophen-3-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• VU0523871-1

• Inchi： 1S/C21H22N2O2S2/c24-27(25,21-9-8-18-5-1-2-6-19(18)13-21)23(14-17-10-12-26-16-17)15-20-7-3-4-11-22-20/h3-4,7-13,16H,1-2,5-6,14-15H2
• InChI Key： MEBPCWRILVBVHX-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(N(CC1=NC=CC=C1)CC1C=CSC=1)(=O)=O

Computed Properties

• Exact Mass: 398.112
• Monoisotopic Mass: 398.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.9A^2

Additional information on N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide: A Comprehensive Overview

N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1235615-00-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a thiophene ring, and a tetrahydronaphthalene scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves several sophisticated steps, including the formation of the sulfonamide linkage and the functionalization of the aromatic rings. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in a range of inflammatory diseases.

Additionally, N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been investigated for its anti-cancer properties. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. This makes it a potential candidate for the development of novel cancer therapeutics.

The pharmacokinetic properties of N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide have also been studied in detail. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, preliminary studies have shown that N-(pyridin-2-yl)methyl-N-(thiophen-3-yl)methyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is well tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile and potential side effects.

The potential applications of N-(pyridin-2-yl)methyl-N-(thiophen-3-y l)methyl -5 , 6 , 7 , 8 -tetrahydronaphthalene - 2 -sulfonamide strong > extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neuroinflammation and protect against oxidative stress makes it a promising candidate for these conditions.

In conclusion, N-(pyridin - 2 - yl )methyl - N -( thiophen - 3 - yl )methyl - 5 , 6 , 7 , 8 - tetrahydronaphthalene - 2 - sulfonamide strong > (CAS No . 1235615 - 00 - 5 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it a valuable compound for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound holds great promise for addressing unmet medical needs in various disease areas . p >